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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Butanesultam, a cyclic sulfonamide, serves as a versatile intermediate in the synthesis of

novel agrochemicals.[1] Its stable heterocyclic structure and reactive sites make it an attractive

scaffold for the development of new herbicides, fungicides, and insecticides. This document

outlines the potential applications of 1,4-Butanesultam in agrochemical development,

providing detailed (representative) experimental protocols and conceptual frameworks for its

utilization. While specific commercial end-products derived from 1,4-Butanesultam are not

extensively detailed in public literature, its role as a key building block is acknowledged.[1] The

following sections provide insights into its potential use as a herbicide safener and as a

precursor for active ingredients.

Physicochemical Properties of 1,4-Butanesultam
A summary of the key physicochemical properties of 1,4-Butanesultam is presented in Table

1. These properties are essential for designing synthetic routes and formulating final products.
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Property Value Reference

Molecular Formula C₄H₉NO₂S [2]

Molecular Weight 135.19 g/mol [2]

Appearance
White to light yellow crystalline

powder
Chem-Impex

Melting Point 113-117 °C Chem-Impex

CAS Number 37441-50-2 [2]

Application as a Herbicide Safener Intermediate
Herbicide safeners are crucial in modern agriculture for enhancing crop tolerance to herbicides

without compromising weed control efficacy.[3][4] They often work by stimulating the metabolic

pathways in the crop plant that detoxify the herbicide.[5] The structure of 1,4-Butanesultam
provides a foundation for the synthesis of novel safener molecules.

Logical Workflow for Developing 1,4-Butanesultam-
Based Herbicide Safeners
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Phase 1: Synthesis & Screening

Phase 2: Efficacy & Selectivity

Phase 3: Field Trials & Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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